Irenolone Irenolone Irenolone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Irenolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, irenolone is primarily located in the membrane (predicted from logP). Outside of the human body, irenolone can be found in banana, french plantain, and fruits. This makes irenolone a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 149184-19-0
VCID: VC0158011
InChI: InChI=1S/C19H12O3/c20-13-7-4-11(5-8-13)14-9-6-12-2-1-3-15-18(12)16(14)10-17(21)19(15)22/h1-10,20-21H
SMILES: C1=CC2=C3C(=C1)C(=O)C(=CC3=C(C=C2)C4=CC=C(C=C4)O)O
Molecular Formula: C19H12O3
Molecular Weight: 288.3 g/mol

Irenolone

CAS No.: 149184-19-0

Reference Standards

VCID: VC0158011

Molecular Formula: C19H12O3

Molecular Weight: 288.3 g/mol

Irenolone - 149184-19-0

CAS No. 149184-19-0
Product Name Irenolone
Molecular Formula C19H12O3
Molecular Weight 288.3 g/mol
IUPAC Name 2-hydroxy-4-(4-hydroxyphenyl)phenalen-1-one
Standard InChI InChI=1S/C19H12O3/c20-13-7-4-11(5-8-13)14-9-6-12-2-1-3-15-18(12)16(14)10-17(21)19(15)22/h1-10,20-21H
Standard InChIKey UQMKPTIDKHEGFW-UHFFFAOYSA-N
SMILES C1=CC2=C3C(=C1)C(=O)C(=CC3=C(C=C2)C4=CC=C(C=C4)O)O
Canonical SMILES C1=CC2=C3C(=C1)C(=O)C(=CC3=C(C=C2)C4=CC=C(C=C4)O)O
Appearance Red powder
Melting Point 285°C
Physical Description Solid
Description Irenolone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Irenolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, irenolone is primarily located in the membrane (predicted from logP). Outside of the human body, irenolone can be found in banana, french plantain, and fruits. This makes irenolone a potential biomarker for the consumption of these food products.
PubChem Compound 2754650
Last Modified Nov 11 2021
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